Cas no 85115-38-4 (17alpha(h),21beta(h)-25,28,30-trisnorhopane)

17alpha(h),21beta(h)-25,28,30-trisnorhopane structure
85115-38-4 structure
Product Name:17alpha(h),21beta(h)-25,28,30-trisnorhopane
CAS No:85115-38-4
MF:C27H46
MW:370.654148578644
CID:887536
PubChem ID:102602357
Update Time:2025-04-19

17alpha(h),21beta(h)-25,28,30-trisnorhopane Chemical and Physical Properties

Names and Identifiers

    • 17alpha(h),21beta(h)-25,28,30-trisnorhopane
    • 17α(H),21ß(H)-25,28,30-Trisnorhopane
    • 17α(H),21ß(H)-25,28,30-Trisnorhopaneneat
    • (3S,3aR,5aR,5bR,7aR,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8-tetramethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11a,11b,12,13,13a,13b-octadecahydrocyclopenta[a]chrysene
    • 85115-38-4
    • Inchi: 1S/C27H46/c1-6-18-9-10-20-19(18)13-16-26(4)23(20)11-12-24-21-8-7-15-25(2,3)22(21)14-17-27(24,26)5/h18-24H,6-17H2,1-5H3/t18-,19+,20-,21-,22+,23+,24+,26+,27+/m0/s1
    • InChI Key: RXWTZKSVUZWHDP-OERNKKKFSA-N
    • SMILES: [C@@]12(C)CC[C@@H]3[C@@H](CC)CC[C@@H]3[C@H]1CC[C@@H]1[C@H]3CCCC(C)(C)[C@@H]3CC[C@@]21C

Computed Properties

  • Exact Mass: 370.36
  • Monoisotopic Mass: 370.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 10.4

Experimental Properties

  • LogP: 8.10770
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